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Compound of Interest

Compound Name:
Bis(2-methoxyethyl) diazene-1,2-

dicarboxylate

CAS No.: 940868-64-4

Cat. No.: B1440702

Get Quote

Introduction: The Unique Reactivity of a Core
Synthetic Building Block
Dimethyl acetylenedicarboxylate, commonly abbreviated as DMAD, is an organic compound

with the chemical formula C₆H₆O₄.[1][2][3] Structurally, it is a deceptively simple molecule,

featuring a central carbon-carbon triple bond flanked by two methyl ester groups

(CH₃O₂CC₂CO₂CH₃).[1][4] This arrangement, however, bestows upon it a remarkable and

highly valuable reactivity profile. The powerful electron-withdrawing nature of the two

conjugated ester functionalities renders the alkyne bond severely electron-deficient.[5][6] This

intrinsic electronic property makes DMAD a highly electrophilic species, positioning it as one of

the most versatile and widely utilized reagents in modern organic synthesis.[4][7]

This guide provides a comprehensive overview of the physical and chemical properties of

DMAD, delves into its core reactivity patterns, presents validated experimental protocols, and

outlines the necessary safety precautions for its handling. The insights herein are intended to

equip researchers, chemists, and drug development professionals with the foundational
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knowledge required to effectively and safely leverage this potent building block in the synthesis

of complex molecular architectures.

Core Physical and Spectroscopic Properties
A thorough understanding of a reagent's physical and spectroscopic data is fundamental to its

successful application in the laboratory. DMAD is a colorless to pale yellow liquid at room

temperature, soluble in most common organic solvents but insoluble in water.[1][2][3]

Physical Data Summary
The key physical properties of DMAD are summarized in the table below for quick reference.

Property Value Source(s)

IUPAC Name Dimethyl but-2-ynedioate [6][8]

Common Synonyms
DMAD, Dimethyl 2-

butynedioate
[6][8][9]

CAS Number 762-42-5 [6][9]

Molecular Formula C₆H₆O₄ [2][3]

Molecular Weight 142.11 g/mol [2][8]

Appearance Colorless to pale yellow liquid [1][3]

Melting Point -18 °C [2][3]

Boiling Point 95-98 °C at 19 mmHg [1][2][10]

Density 1.156 g/mL at 25 °C [1][2][10]

Refractive Index (n²⁰/D) 1.447 [1][2][10]

Flash Point 86 °C (187 °F) [1][3]

Solubility
Soluble in most organic

solvents; insoluble in water.
[2][10]

Spectroscopic Fingerprints for Verification
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Characterization of DMAD is straightforward using standard spectroscopic techniques. The

following data serve as a reliable reference for confirming the identity and purity of the reagent.

Technique
Characteristic Peaks /
Signals

Source(s)

¹H NMR (CDCl₃)

δ ~3.7-3.8 ppm (s, 6H). A

single sharp singlet

corresponding to the six

equivalent protons of the two

methyl ester groups.

[11][12]

¹³C NMR (CDCl₃)

Signals typically appear for the

methyl carbons (CH₃), the sp-

hybridized alkyne carbons

(C≡C), and the carbonyl

carbons (C=O).

[13]

IR Spectroscopy

Strong C=O stretching band

(~1720 cm⁻¹), C-O stretching

bands, and a weaker C≡C

stretching band (~2250 cm⁻¹).

[12]

Mass Spectrometry (EI)

Key fragments often observed

include m/z = 111 ([M-OCH₃]⁺)

and 59 ([CO₂CH₃]⁺).

[8]

Chemical Properties and Synthetic Versatility
The synthetic utility of DMAD stems directly from its electrophilic nature. It readily engages with

a vast array of nucleophiles and is a cornerstone reagent in several fundamental

transformations, particularly in the construction of cyclic and heterocyclic systems.[5][14]

The Dienophile: Diels-Alder Reactions
DMAD is a powerful dienophile in [4+2] cycloaddition reactions, a role for which it is famously

employed.[5][6][15] Its electron-deficient triple bond reacts efficiently with a wide range of

dienes, including furans, pyrroles, and anthracenes, often under mild conditions, to yield highly
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functionalized six-membered rings.[13][16][17] The resulting cycloadducts serve as valuable

intermediates for further synthetic elaboration.

Diene

+

DMAD
(Dienophile) [4+2] Cycloadduct

Heat or
Lewis Acid

Click to download full resolution via product page

Caption: General schematic of a Diels-Alder reaction involving DMAD.

The Michael Acceptor: Nucleophilic Additions
As a potent Michael acceptor, DMAD undergoes conjugate addition with a diverse set of

nucleophiles, including amines, thiols, and carbanions.[5][7][15] This reaction is often the first

step in powerful domino or multicomponent reaction sequences. The initial Michael adduct can

undergo subsequent intramolecular cyclization, providing a streamlined pathway to complex

heterocyclic scaffolds such as pyridines, thiazoles, and imidazoles.[1][7][14]
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Nucleophile
(e.g., R₂NH, RSH)

DMAD
(Michael Acceptor)

Michael Adduct
(Vinyl Intermediate)

Step 1: Addition

+

Cyclized Heterocycle

Step 2: Intramolecular
Cyclization
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1. Prepare Flask
(CH₂Cl₂, N₂, 0 °C)

2. Add AlCl₃

3. Add DMAD

4. Add Furan Solution
(dropwise)

5. Stir at 0 °C
(Monitor by TLC)

6. Quench with NaHCO₃(aq)

7. Extract with CH₂Cl₂
& Dry

8. Concentrate &
Purify (Column)

Final Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. grokipedia.com [grokipedia.com]

2. chembk.com [chembk.com]

3. chembk.com [chembk.com]

4. Dimethyl_acetylenedicarboxylate [chemeurope.com]

5. The Uses of Dimethyl acetylenedicarboxylate_Chemicalbook [chemicalbook.com]

6. pdf.benchchem.com [pdf.benchchem.com]

7. thieme-connect.com [thieme-connect.com]

8. Dimethyl acetylenedicarboxylate | C6H6O4 | CID 12980 - PubChem
[pubchem.ncbi.nlm.nih.gov]

9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

10. Dimethyl acetylenedicarboxylate | 762-42-5 [chemicalbook.com]

11. researchgate.net [researchgate.net]

12. Dimethyl acetylenedicarboxylate(762-42-5) 1H NMR [m.chemicalbook.com]

13. researchgate.net [researchgate.net]

14. A Multifield Study on Dimethyl Acetylenedicarboxylate: A Reagent Able to Build a New
Cycle on Diaminoimidazoles - PMC [pmc.ncbi.nlm.nih.gov]

15. Dimethyl acetylenedicarboxylate - Reaction / Application on Synthetic
Work_Chemicalbook [chemicalbook.com]

16. cdnsciencepub.com [cdnsciencepub.com]

17. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [An In-Depth Technical Guide to Dimethyl
Acetylenedicarboxylate (DMEAD/DMAD)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1440702/docs#an-in-depth-technical-guide-to-
dimethyl-acetylenedicarboxylate-dmead-dmad]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1440702?utm_src=pdf-custom-synthesis#bc-rfq
https://grokipedia.com/page/dimethyl_acetylenedicarboxylate
https://www.chembk.com/en/chem/DMAD
https://www.chembk.com/en/chem/Dimethyl%20acetylenedicarboxylate
https://www.chemeurope.com/en/encyclopedia/Dimethyl_acetylenedicarboxylate.html
https://www.chemicalbook.com/article/the-uses-and-preparation-of-dimethyl-acetylenedicarboxylate.htm
https://pdf.benchchem.com/127/A_Comprehensive_Technical_Guide_to_Dimethyl_Acetylenedicarboxylate_DMAD_for_Chemical_Researchers.pdf
https://www.thieme-connect.com/products/ejournals/pdf/10.1055/s-0033-1340615.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-acetylenedicarboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-acetylenedicarboxylate
https://pim-resources.coleparmer.com/sds/57516.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2721479.htm
https://www.researchgate.net/figure/H-nuclear-magnetic-resonance-NMR-spectra-of-dimethyl-acetylenedicarboxylate-DMAD_fig4_371956370
https://m.chemicalbook.com/SpectrumEN_762-42-5_1HNMR.htm
https://www.researchgate.net/publication/286972544_Diels-alder_cycloadditions_of_dimethyl_acetylenedicarboxylate_and_diethyl_acetylenedicarboxylate_with_some_dienes_under_microwave_irradiation_using_AlCl3CH2Cl2
https://pmc.ncbi.nlm.nih.gov/articles/PMC9147549/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9147549/
https://www.chemicalbook.com/article/dimethyl-acetylenedicarboxylate-reaction-application-on-synthetic-work.htm
https://www.chemicalbook.com/article/dimethyl-acetylenedicarboxylate-reaction-application-on-synthetic-work.htm
https://cdnsciencepub.com/doi/10.1139/v73-617
https://pubs.acs.org/doi/full/10.1021/jo01311a004
https://www.benchchem.com/product/b1440702/docs#an-in-depth-technical-guide-to-dimethyl-acetylenedicarboxylate-dmead-dmad
https://www.benchchem.com/product/b1440702/docs#an-in-depth-technical-guide-to-dimethyl-acetylenedicarboxylate-dmead-dmad
https://www.benchchem.com/product/b1440702/docs#an-in-depth-technical-guide-to-dimethyl-acetylenedicarboxylate-dmead-dmad
https://www.benchchem.com/product/b1440702/docs#an-in-depth-technical-guide-to-dimethyl-acetylenedicarboxylate-dmead-dmad
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1440702?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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